Cas no 147804-30-6 (Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 147804-30-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD07779385
• CID: 100658
• PubChem ID: 354335379
• Update Time: 2025-05-22

Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-oxa-6-azaspiro[2,5]octane-6-carboxylate
• N-Boc-1-oxa-6-azaspiro[2.5]octane
• 6-Boc-1-oxa-6-azaspiro[2.5]octane
• tert-Butyl 1-Oxa-6-azaspiro[2.5]octane-6-carboxylate
• 1-Oxa-6-Azaspiro(2.5)Octane-6-Carboxylic Acid, 1,1-Dimethylethyl Ester
• 1-Oxa-6-aza-spiro[2.5]octan-6-carboxylic acid tert-butyl ester
• 1-OXA-6-AZASPIRO[2.5]OCTANE, N-BOC PROTECTED
• 1-OXA-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• 1-Oxa-6-azaspiro[2.5]octane-6-carboxylic acid tert-butyl ester
• 6-(tert-Butoxycarbonyl)-1-oxa-6-azaspiro[2.5]octane
• 6-Aza-1-oxaspiro[2.5]octane-6-carboxylic acid tert-butyl ester
• 1-OXA-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLIC ACID
• N-Boc-1-Oxa-6-azaspiro[2.5]octane-6-carboxylic acid
• 1-oxy-6-azaspiro[2.5]-octane-6-carboxylic acid, 1,1-dimethylethylester
• tert-Butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate, 6-(tert-Butoxycarbonyl)-1-oxa-6-azaspiro[2.5]octane
• 6-N-Boc-1-oxa-6-azaspiro[2.5]octane
• 1-Oxa-6-aza-spiro[2.5]octane-6-carboxylic acid tert-butyl ester
• tert-butyl 2-oxa-6-azaspiro[2.5]octane-6-carboxylate
• T-BUTYL 1-OXA-6-AZASPIRO[
• A1-00316
• ULSBMKGFFFMGOI-UHFFFAOYSA-N
• PB17444
• Tert-Butyl 1-oxa-6-azaspiro[2.5] octane-6-carboxylate
• MFCD22681745
• 1-Oxa-6-azaspiro[2.5]octane-6-carboxylic acid tert-butyl ester, AldrichCPR
• 147804-30-6
• 1-Oxa-6-azaspiro[2,5]octane-6-carboxylic acid, 1,1-dimethylethyl ester
• T-BUTYL 1-OXA-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLATE
• EN300-41885
• Z425364398
• A808694
• 1-Oxa-6-aza-spiro[2,5]octane-6-carboxylic Acid Tert-Butyl Ester
• CS-W000440
• SCHEMBL156363
• 1,1-Dimethylethyl 1-oxa-6-azaspiro[2,5]octane-6-carboxylate
• J-524395
• tert-butyl1-oxa-6-azaspiro[2.5]octane-6-carboxylate
• BCP07831
• 8R-0843
• AKOS005071392
• BB 0263024
• B5501
• tert-butyl-1-oxa-6-azaspiro[2.5]octane-6-carboxylate
• DTXSID30622734
• SY025353
• 6-t-butyloxycarbonyl-1-oxa-6-azaspiro[2.5]octane
• 2-oxa-6-azaspiro[2.5]octane-6-carboxylic acid tert-butyl ester
• MFCD07779385
• XFA80430
• 6-(tert-butoxycarbonyl)-1-oxa-6-azaspiro[2,5]octane
• 1-Oxa-6-azaspiro[2,5]octane-6-carboxylic acid tert-butyl ester
• FT-0680673
• AM20080927
• AC-31613
• 1,1-Dimethylethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate
• BBL102317
• STL556116
• Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate

• MDL： MFCD07779385
• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(13)12-6-4-11(5-7-12)8-14-11/h4-8H2,1-3H3
• InChI Key： ULSBMKGFFFMGOI-UHFFFAOYSA-N
• SMILES： O1CC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 213.13600
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 1.1

Experimental Properties

• Density: 1.12
• Melting Point: 55.0 to 59.0 deg-C
• Boiling Point: 297.6°C at 760 mmHg
• Flash Point: 133.799 °C
• PSA: 42.07000
• LogP: 1.72420

Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate

Recent Advances in the Application of Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate (CAS: 147804-30-6) in Chemical Biology and Pharmaceutical Research

Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate (CAS: 147804-30-6) is a spirocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique spirocyclic scaffold, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and oncology. The compound's structural features, including the presence of both nitrogen and oxygen heteroatoms, contribute to its ability to interact with diverse biological targets, making it a promising candidate for further exploration.

One of the key areas of research involving Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate is its role as a building block in the synthesis of protease inhibitors. Proteases play a critical role in various pathological processes, and their inhibition has been a focal point in drug development. Recent studies have demonstrated that derivatives of this spirocyclic compound exhibit potent inhibitory activity against serine and cysteine proteases, which are implicated in diseases such as HIV, hepatitis C, and certain cancers. The compound's ability to form stable interactions with the active sites of these enzymes has been elucidated through X-ray crystallography and molecular docking studies, providing valuable insights for structure-based drug design.

In addition to its applications in protease inhibition, Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate has shown promise in the development of CNS-targeted therapeutics. The spirocyclic structure of the compound allows it to cross the blood-brain barrier (BBB), a critical requirement for drugs targeting neurological disorders. Recent preclinical studies have explored its derivatives as potential modulators of neurotransmitter receptors, including GABA and NMDA receptors, which are involved in conditions such as epilepsy, anxiety, and neurodegenerative diseases. These findings underscore the compound's potential as a scaffold for the development of next-generation CNS drugs.

Another emerging application of Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate is in the field of antibiotic development. With the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial agents. Recent research has identified spirocyclic compounds, including derivatives of 147804-30-6, as effective inhibitors of bacterial cell wall synthesis and protein translation. These compounds have demonstrated activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, suggesting their potential as leads for new antibiotics. Mechanistic studies have revealed that these derivatives interfere with key bacterial enzymes, providing a basis for further optimization.

The synthetic versatility of Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient preparation of diverse derivatives with tailored pharmacological properties. For example, recent publications have described novel catalytic systems for the asymmetric synthesis of spirocyclic compounds, including 147804-30-6, with high enantioselectivity. These developments are critical for the production of chiral drugs, where stereochemistry often plays a decisive role in biological activity. Furthermore, green chemistry approaches, such as microwave-assisted synthesis and flow chemistry, have been applied to the preparation of this compound, reducing reaction times and improving yields.

In conclusion, Tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate (CAS: 147804-30-6) represents a highly versatile scaffold with broad applications in drug discovery and chemical biology. Recent studies have illuminated its potential in protease inhibition, CNS therapeutics, and antibiotic development, as well as advances in its synthetic accessibility. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in the development of innovative pharmaceuticals. Future directions may include the exploration of its applications in targeted drug delivery and combination therapies, further expanding its impact on the field.